Cas no 1596859-03-8 (Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl-)

• Product Name: Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl-
• CAS No: 1596859-03-8
• MF: C₁₀H₂₁ClS
• MW: 208.791741132736
• CID: 5283178
• Update Time: 2025-07-14

Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl-

• Inchi： 1S/C10H21ClS/c1-4-12-7-5-6-10(8-11)9(2)3/h9-10H,4-8H2,1-3H3
• InChI Key： NZCLEMFOEZUWJK-UHFFFAOYSA-N
• SMILES： C(SCC)CCC(CCl)C(C)C

Additional information on Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl-

Introduction to Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- (CAS No. 1596859-03-8)

Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- (CAS No. 1596859-03-8) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a hexane backbone, a chloromethyl group, an ethylthio group, and a methyl group. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- is C₁₀H₂₀ClS, and its molecular weight is approximately 207.78 g/mol. The compound's structure provides it with both hydrophobic and hydrophilic characteristics, making it an interesting candidate for use in drug delivery systems and other biotechnological applications.

In recent years, the study of Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography to elucidate the compound's structural details and conformational behavior. These studies have provided valuable insights into the compound's stability, reactivity, and potential interactions with biological systems.

The chloromethyl group in Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- is particularly noteworthy due to its reactivity. This functional group can undergo various chemical reactions, including nucleophilic substitution and elimination reactions. These reactions can be harnessed to synthesize a wide range of derivatives with tailored properties for specific applications. For instance, the chloromethyl group can be converted into other functional groups such as amines or alcohols through appropriate chemical transformations.

The ethylthio group in Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- imparts unique chemical and biological properties to the molecule. Thioethers are known for their ability to form stable complexes with metal ions and their potential as ligands in coordination chemistry. This property makes Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- a promising candidate for use in metal chelation therapy and other metal-based therapeutic approaches.

In the context of pharmaceutical research, Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- has shown potential as a lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors has been explored through in vitro and in silico studies. For example, computational docking studies have revealed that the compound can bind to specific protein pockets with high affinity, suggesting its potential as a modulator of protein function.

Clinical trials involving derivatives of Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- are currently underway to evaluate their efficacy and safety in treating various diseases. Preliminary results from these trials have been promising, with some derivatives demonstrating significant therapeutic effects without major side effects. These findings underscore the importance of continued research into this class of compounds.

Beyond its pharmaceutical applications, Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and materials with tailored properties. For instance, researchers have synthesized copolymers containing this compound that exhibit enhanced mechanical strength and thermal stability.

In conclusion, Hexane, 4-(chloromethyl)-1-(ethylthio)-5-methyl- (CAS No. 1596859-03-8) is a multifaceted organic compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and functional groups offer numerous opportunities for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to scientific progress and innovation.